2,5-Dimethyl-3-[4-(phenylmethyl)piperazin-1-yl]pyrazine

• Molecular Formula: C17H22N4
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 3-(4-benzylpiperazin-1-yl)-2,5-dimethylpyrazine
• InChI: InChI=1S/C17H22N4/c1-14-12-18-15(2)17(19-14)21-10-8-20(9-11-21)13-16-6-4-3-5-7-16/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: LYQKPPDLEYKQLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)N2CCN(CC2)CC3=CC=CC=C3)C

Description

2,5-Dimethyl-3-[4-(phenylmethyl)piperazin-1-yl]pyrazine is a useful research compound. Its molecular formula is C17H22N4 and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-2,5-dimethylpyrazine (1.0 g, 7.0 mmol) and N-benzylpiperazine (3.7 ml, 21.0 mmol) were mixed under nitrogen and heated to 125° C. for 18 h. Saturated aqueous sodium hydrogen carbonate was added and the product was extracted with chloroform. The combined organic extracts were dried (Na2SO4) and concentrated in vacuo to give a yellow oil. The crude product was purified by flash chromatography using silica gel eluting with methanol:chloroform (2.5:97.5) to give the pure product as a yellow oil (1.14 g, 58%).